N1-((1-nicotinoylpiperidin-4-yl)methyl)-N2-(4-(trifluoromethyl)phenyl)oxalamide

• IUPAC Name: N-[[1-(pyridine-3-carbonyl)piperidin-4-yl]methyl]-N'-[4-(trifluoromethyl)phenyl]oxamide
• InChI: InChI=1S/C21H21F3N4O3/c22-21(23,24)16-3-5-17(6-4-16)27-19(30)18(29)26-12-14-7-10-28(11-8-14)20(31)15-2-1-9-25-13-15/h1-6,9,13-14H,7-8,10-12H2,(H,26,29)(H,27,30)
• InChI Key: RTVCTBQMWJJQFM-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)C(=O)NC2=CC=C(C=C2)C(F)(F)F)C(=O)C3=CN=CC=C3
• Molecular Formula: C21H21F3N4O3
• Molecular Weight: 434.4 g/mol
• CAS No.: 1396887-84-5

Description

N1-((1-nicotinoylpiperidin-4-yl)methyl)-N2-(4-(trifluoromethyl)phenyl)oxalamide is a useful research compound. Its molecular formula is C21H21F3N4O3 and its molecular weight is 434.419. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

The research on nicotinic acid derivatives, including structures related to "N1-((1-nicotinoylpiperidin-4-yl)methyl)-N2-(4-(trifluoromethyl)phenyl)oxalamide," emphasizes the synthesis and properties of compounds containing nicotinamide or its analogs. For example, Lifshits et al. (1976) detailed the synthesis of nicotinic acid derivatives containing a 2,2,6,6-tetramethylpiperidine 1-oxyl residue, highlighting the methods for obtaining spin-labeled analogs of nicotinamide through condensation and acylation reactions (Lifshits et al., 1976). This research indicates a foundational approach to modifying nicotinamide structures for specific properties, such as spin labeling for enhanced detection and analysis in various chemical and biological contexts.

Biological Activity and Potential Therapeutic Uses

On the therapeutic front, nicotinamide derivatives are explored for their potential in disease treatment and prevention. Policarpo et al. (2019) discussed the development of high-affinity alkynyl bisubstrate inhibitors of Nicotinamide N-Methyltransferase (NNMT), an enzyme linked to various diseases, including diabetes, obesity, and cancer. These inhibitors, including structures analogous to "this compound," show potent and selective inhibition of NNMT, offering insights into the design principles for creating effective therapeutics (Policarpo et al., 2019).

Furthermore, Hong et al. (2015) revealed that Nicotinamide N-methyltransferase (NNMT) plays a significant role in regulating hepatic nutrient metabolism through Sirt1 protein stabilization. This study suggests that modulating NNMT activity, potentially through inhibitors based on the "this compound" structure, could offer new avenues for treating metabolic diseases (Hong et al., 2015).

Mechanism of Action

This compound acts as a c-KIT kinase inhibitor, effectively affecting c-KIT-mediated signaling pathways and inducing apoptosis as well as cell cycle arrest. It has shown great antiproliferative efficacy against GIST cell lines.